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Compound of Interest

Compound Name: Prelog-Djerassi lactone

CAS No.: 69056-12-8

Cat. No.: B12778666

Get Quote

Technical Guide: (+)-Prelog-Djerassi Lactone
Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the (+)-Prelog-Djerassi
lactone, a crucial chiral building block in the total synthesis of numerous macrolide antibiotics.

It details the compound's core properties, a key stereoselective synthesis protocol, and its

pivotal role in medicinal chemistry.

Core Properties and Identification
The (+)-Prelog-Djerassi lactone is a chiral organic compound first identified as a degradation

product of macrolide antibiotics such as narbomycin and methymycin.[1] Its well-defined

stereochemistry makes it an invaluable synthon for constructing complex natural products.

Chemical and Physical Data
The key identifying and physical properties of the (+)-Prelog-Djerassi lactone are summarized

below.
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Identifier Value

CAS Number 69056-12-8[1][2][3]

IUPAC Name
(2R)-2-[(2S,3S,5R)-3,5-dimethyl-6-oxooxan-2-

yl]propanoic acid[2][3]

Molecular Formula C₁₀H₁₆O₄[1][2]

Molecular Weight 200.23 g/mol [1][2][3]

Physical Property Value

Appearance Crystalline solid[1]

Melting Point 124-125 °C[1]

Specific Optical Rotation [α]D +33° (c = 0.797 in CHCl₃)[1]

Role in Macrolide Synthesis
The primary significance of the Prelog-Djerassi lactone lies in its use as a versatile

intermediate for synthesizing the aglycone core of many important macrolide antibiotics. Its

rigid, pre-organized stereochemical structure allows for the controlled construction of larger,

complex macrocycles.
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Fig 1. Role of Prelog-Djerassi Lactone in Macrolide Synthesis.

Experimental Protocol: Stereoselective Synthesis
(Evans & Bartroli, 1982)
One of the seminal asymmetric syntheses of (+)-Prelog-Djerassi lactone was developed by

Evans and Bartroli, employing chiral N-acyloxazolidinones to direct stereoselective alkylation

and aldol reactions. This approach provides excellent control over the compound's four

stereocenters.

The general workflow is outlined below.
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Evans & Bartroli Synthesis Workflow (1982)
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Fig 2. Workflow for the Evans & Bartroli Stereoselective Synthesis.
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Detailed Methodology
The following protocol is adapted from the synthesis reported by D. A. Evans and J. Bartroli in

Tetrahedron Letters, Vol. 23, No. 8, pp. 807-810, 1982.

Step 1: Diastereoselective Alkylation of Chiral Propionimide

The chiral propionimide, derived from (1S,2R)-norephedrine, is dissolved in tetrahydrofuran

(THF) at -78 °C.

The solution is treated with a slight excess of sodium hexamethyldisilazide (NaHMDS) to

form the corresponding sodium enolate.

Methyl iodide (MeI) is added to the enolate solution, and the reaction is stirred until the

alkylation is complete.

The reaction is quenched and worked up to yield the alkylated product with high

diastereoselectivity.

Step 2: Conversion to Chiral Ethyl Ketone

The chiral auxiliary is removed from the alkylated product via hydrolysis. A common method

involves treatment with lithium hydroxide (LiOH) and hydrogen peroxide (H₂O₂) in a

THF/water mixture.

This yields the corresponding chiral carboxylic acid.

The carboxylic acid is then treated with ethyllithium (EtLi) in an appropriate solvent like ether

or THF to generate the target chiral ethyl ketone.

Step 3: Diastereoselective Aldol Condensation

The chiral ethyl ketone is dissolved in an anhydrous, aprotic solvent (e.g., dichloromethane)

and cooled to -78 °C.

Dibutylboron triflate and a tertiary amine base (e.g., diisopropylethylamine) are added to

form the Z-boron enolate in situ.
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Freshly distilled acetaldehyde is added to the enolate solution. The reaction is maintained at

low temperature to ensure high diastereoselectivity (>400:1 erythro:threo selectivity

reported).

The reaction is quenched, typically with a pH 7 buffer, and the aldol adduct is isolated after

an oxidative workup (e.g., with buffered H₂O₂).

Step 4: Oxidative Cleavage and Lactonization

The aldol adduct is subjected to ozonolysis to cleave the terminal double bond (formed from

the ethyl ketone precursor) to a carboxylic acid.

The resulting intermediate is then treated with Jones reagent (a solution of chromium trioxide

in sulfuric acid) or a milder oxidant like pyridinium chlorochromate (PCC) to oxidize the

secondary alcohol to a ketone and ensure the terminal carbon is fully oxidized to a carboxylic

acid.

The resulting keto-acid spontaneously cyclizes under the acidic reaction conditions to form

the stable δ-lactone ring.

Purification via chromatography or recrystallization yields the final (+)-Prelog-Djerassi
lactone with high optical purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis of the Prelog-Djerassi lactone via an asymmetric hydroformylation/crotylation
tandem sequence - PubMed [pubmed.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. york.ac.uk [york.ac.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12778666/docs?utm_src=pdf-body#prelog-djerassi-lactone-cas-number-and-properties
https://www.benchchem.com/product/b12778666/docs?utm_src=pdf-body#prelog-djerassi-lactone-cas-number-and-properties
https://www.benchchem.com/product/b12778666?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/22559226/
https://pubmed.ncbi.nlm.nih.gov/22559226/
https://pubs.acs.org/doi/abs/10.1021/ol3008765
https://www.york.ac.uk/res/pac/teaching/evans63.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12778666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Prelog-Djerassi lactone CAS number and properties].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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